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Compound of Interest

Compound Name: Brequinar-d3

Cat. No.: B15568763

Note: This document provides information for Brequinar. The protocols for preparation and
storage are expected to be directly applicable to its deuterated analogue, Brequinar-d3, due to
their chemical similarity.

Application Notes
Introduction

Brequinar is a potent and selective inhibitor of the enzyme dihydroorotate dehydrogenase
(DHODH), a key enzyme in the de novo pyrimidine synthesis pathway.[1][2][3] Also known by
designations such as DuP-785 and NSC 368390, Brequinar has been investigated for its
immunosuppressive, anti-cancer, and antiviral properties.[2] Its mechanism of action involves
the depletion of the pyrimidine nucleotide pool, which is essential for DNA and RNA synthesis,
thereby inhibiting the proliferation of rapidly dividing cells.

Mechanism of Action

Brequinar exerts its biological effects by targeting the mitochondrial enzyme DHODH. This
enzyme catalyzes the fourth committed step in the de novo synthesis of pyrimidines: the
oxidation of dihydroorotate to orotate. By inhibiting DHODH with high potency (IC50 = 20 nM),
Brequinar effectively halts the production of essential pyrimidine nucleotides such as UMP,
CTP, and TTP. This blockade of nucleotide synthesis leads to cell cycle arrest and prevents the
proliferation of lymphocytes and cancer cells. Some studies also suggest that Brequinar may
have additional mechanisms of action, including the inhibition of tyrosine phosphorylation.
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Caption: Brequinar inhibits DHODH, blocking the conversion of dihydroorotate to orotate.

Key Applications in Research
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e Immunosuppression: Brequinar has been studied for its ability to suppress T cell activation
and proliferation, making it a compound of interest in organ transplantation and autoimmune

disease research.

e Oncology: As an anti-proliferative agent, Brequinar has been evaluated against various
cancer models. It can induce differentiation in certain leukemia cell lines, such as Acute
Myeloid Leukemia (AML).

 Virology: Brequinar demonstrates broad-spectrum antiviral activity against a range of
viruses, including flaviviruses, influenza, and coronaviruses, by targeting the host cell's
pyrimidine synthesis machinery, which is essential for viral replication.

Quantitative Data Summary
Solubility of Brequinar

Brequinar's solubility can vary based on its form (free acid vs. sodium salt) and the
experimental conditions used for dissolution. Brequinar sodium salt generally exhibits higher

agueous solubility.
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Solvent Form Concentration  Notes Citations
Sonication or
warming may be

) required. Use

DMSO Brequinar 5-50 mg/mL
fresh, anhydrous
DMSO for best
results.

Brequinar Up to 100 mM )

] Readily soluble.
Sodium (~39.7 mg/mL)
Insoluble /
Water Brequinar Sparingly
Soluble
] 15 - 25 mg/mL )
Brequinar Warming may
. (or up to 100 o .
Sodium aid dissolution.
mM)
Not a
recommended
) ~0.2 mg/mL (or )
Ethanol Brequinar ) solvent for high-
insoluble) )
concentration
stocks.

DMF Brequinar ~2 mg/mL
For creating

1:1 DMSO:PBS ] agueous working

Brequinar ~0.5 mg/mL ]
(pH 7.2) solutions from a

DMSO stock.

Storage and Stability

Proper storage is critical to maintain the integrity and activity of Brequinar.
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Temperatur . Recommen L.

Form Solvent Duration . Citations

(5 dations
Store
) desiccated

Solid Powder  N/A -20°C > 3-4 years
and protected
from light.
Recommend
ed for long-
term storage.

Stock Aliquot to

) DMSO -80°C Up to 1 year )

Solution avoid
repeated
freeze-thaw
cycles.

Suitable for
shorter-term
storage.
Upto3 ]
DMSO -20°C Aliquot to
months o
minimize
freeze-thaw
cycles.
Not
recommende
Aqueous Aqueous d for storage.
_ 4°C < 1day
Solution Buffer Prepare fresh

from stock

before use.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration

Brequinar Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution, typically in the 10-50

mM range, using DMSO as the solvent.
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Materials:

Brequinar (or Brequinar-d3) powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Vortex mixer

Bath sonicator
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Caption: Workflow for preparing a Brequinar stock solution in DMSO.
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Procedure:

» Allow the vial of Brequinar powder to equilibrate to room temperature before opening to
prevent moisture condensation.

o Accurately weigh the desired amount of Brequinar powder using a calibrated analytical
balance and place it into a sterile, appropriately sized tube (e.g., a polypropylene conical
tube).

e Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the tube to
achieve the target concentration.

» Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

« If the solid is not fully dissolved, place the tube in a bath sonicator for 5-10 minutes. Gentle
warming (up to 37°C) can also be applied if necessary.

» Visually inspect the solution against a light source to ensure that all particulate matter has
dissolved and the solution is clear.

e Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile
cryogenic vials. This is critical to avoid repeated freeze-thaw cycles which can degrade the
compound.

» Label the aliquots clearly with the compound name, concentration, solvent, and date of
preparation.

» Store the aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for shorter-term
storage (up to 3 months).

Safety Precautions:
e Brequinar should be handled as a potentially hazardous compound.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.
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Perform all weighing and solvent addition steps in a chemical fume hood or a ventilated
enclosure.

Consult the Safety Data Sheet (SDS) for complete handling and disposal information.

Protocol 2: Preparation of an Aqueous Working Solution

This protocol describes the dilution of the high-concentration DMSO stock into an aqueous

buffer (e.g., PBS or cell culture medium) for use in experiments.

Materials:

Prepared Brequinar DMSO stock solution (from Protocol 1)

Sterile aqueous buffer of choice (e.g., PBS, RPMI-1640)

Sterile tubes

Procedure:

Thaw a single aliquot of the Brequinar DMSO stock solution at room temperature.

Calculate the volume of the DMSO stock needed to achieve the final desired concentration
in your aqueous buffer. Note: It is crucial to keep the final concentration of DMSO in the
working solution as low as possible (typically <0.5%) to avoid solvent-induced artifacts in
biological assays.

Add the required volume of the aqueous buffer to a new sterile tube.

While gently vortexing or mixing the aqueous buffer, add the calculated volume of the
Brequinar DMSO stock. This serial dilution method (adding the concentrated stock to the
buffer) is important to prevent the compound from precipitating out of solution.

Ensure the solution is mixed thoroughly.

Use the freshly prepared aqueous working solution immediately. It is not recommended to
store aqueous solutions of Brequinar for more than one day.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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